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Compound of Interest

Compound Name: L-Aspoxicillin trihydrate

CAS No.: 63358-51-0

Cat. No.: B608477

Get Quote

Executive Summary
L-Aspoxicillin Trihydrate (CAS: 63358-49-6) is a zwitterionic

-lactam antibiotic. Unlike kinetic solubility, which measures precipitation from a DMSO stock,
thermodynamic solubility represents the saturation limit of the crystal lattice in equilibrium with
the solvent.

For Aspoxicillin, this parameter is critical due to its classification as "Sparingly Soluble" (JP

XVIII), implying a solubility range of 10–33 mg/mL at ambient temperature. This guide details

the physicochemical baseline, the theoretical thermodynamic framework, and a self-validating

experimental protocol to generate precise solubility-temperature profiles.

Physicochemical Baseline & Structure
Aspoxicillin exists as a trihydrate in the solid state.[1] Its solubility is heavily influenced by the

ionization state of its amino and carboxyl moieties.
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Parameter Value / Description Source

Chemical Name

(2S,5R,6R)-6-[[(2R)-2-[[(2R)-2-

amino-4-(methylamino)-4-

oxobutanoyl]amino]-2-(4-

hydroxyphenyl)acetyl]amino]-3,

3-dimethyl-7-oxo-4-thia-1-

azabicyclo[3.2.0]heptane-2-

carboxylic acid

[1]

Molecular Formula [1]

Molecular Weight
547.58 g/mol (Trihydrate) /

493.53 g/mol (Anhydrous)
[1]

Solubility (Water)
Sparingly Soluble (10 to 33

mg/mL at 20–25°C)
[2]

Solubility (DMF) Freely Soluble [2]

Solubility (Ethanol) Practically Insoluble [2]

Saturated pH
4.2 – 5.2 (0.1 g in 50 mL

water)
[2]

pKa Characteristics

Amphoteric (Zwitterionic

behavior expected near pH 4.

[2][3][4]5)

[3]

Critical Insight: The saturated solution pH (4.2–5.2) aligns with the expected isoelectric point

(pI). Solubility is at its thermodynamic minimum in this range. Formulation at pH > 6.0 or < 3.0

will significantly increase solubility but may accelerate

-lactam ring hydrolysis.

Theoretical Framework
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To determine the thermodynamic parameters (

,

,

), we utilize the temperature dependence of the mole fraction solubility (

).

Modified Apelblat Equation
The solubility of Aspoxicillin in pure water is best modeled using the Modified Apelblat equation,

which accounts for the non-ideal behavior of the solution:

Where:

: Mole fraction solubility of Aspoxicillin.

: Absolute temperature (Kelvin).

: Empirical model constants derived from regression analysis.

Thermodynamic Parameters
Using the Van't Hoff analysis, we derive the standard molar enthalpy and entropy of solution:

Enthalpy of Solution (

):

Positive

indicates an endothermic process (solubility increases with T).

Gibbs Free Energy (

):

Entropy of Solution (

):
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Experimental Protocol: Saturation Shake-Flask
Method
Objective: Determine the equilibrium solubility of L-Aspoxicillin Trihydrate in water at 298.15

K, 303.15 K, 308.15 K, and 313.15 K.

Prerequisites:

Solid Phase Characterization: Verify the trihydrate form using PXRD (Powder X-Ray

Diffraction) before and after the experiment to ensure no phase transition (e.g., dehydration)

occurred.

Stability Check:

-lactams are prone to hydrolysis. Limit equilibration time to 24 hours and quantify
degradation products.

Workflow Diagram
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Start: Solid Phase Characterization
(PXRD/DSC)

Preparation:
Excess Aspoxicillin (>50 mg/mL)

in Degassed Water

Equilibration:
Orbital Shaking (24h)

Temp: T ± 0.05 K

Phase Separation:
Syringe Filtration (0.22 µm PVDF)

(Pre-heated filter)

Dilution:
Immediate dilution with Mobile Phase

to quench precipitation

Solid Residue Analysis:
PXRD (Check for polymorph change)

Residue

Quantification:
HPLC-UV (280 nm)

Data Analysis:
Calculate x2, ΔH, ΔG

Click to download full resolution via product page

Figure 1: Self-validating workflow for thermodynamic solubility determination. Note the solid

residue check to confirm crystal stability.

Step-by-Step Methodology
Preparation:
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Add excess L-Aspoxicillin Trihydrate (approx. 1.0 g) to 20 mL of degassed, double-

distilled water in a jacketed glass vessel.

Rationale: Based on the 33 mg/mL upper limit, 1.0 g ensures supersaturation (50 mg/mL

load).

Equilibration:

Seal vessel and agitate at 150 rpm.

Control temperature strictly (e.g., 298.15 K ± 0.05 K) using a circulating water bath.

Timepoint: 24 hours. (Longer times risk hydrolysis; shorter times risk non-equilibrium).

Sampling & Filtration:

Stop agitation and allow settling for 10 minutes.

Withdraw 1 mL of supernatant using a pre-warmed syringe (to match solution temp).

Filter through a 0.22 µm PVDF filter.

Crucial Step: Discard the first 200 µL of filtrate (saturates the filter adsorption sites).

Quantification (HPLC-UV):

Column: C18 (ODS), 4.6 mm x 150 mm, 5 µm.

Mobile Phase: Phosphate buffer (pH 3.0) : Acetonitrile (Adjust ratio to retention time ~3-5

min).

Wavelength: 280 nm (Specific to Aspoxicillin aromatic ring).

Standard Curve: Prepare fresh standards (0.1 – 0.5 mg/mL) to bracket the expected

concentration.

Solid Phase Verification:

Recover the undissolved solid, air dry, and analyze via PXRD.
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Pass Criteria: Diffraction pattern must match the starting L-Aspoxicillin Trihydrate
material.

Data Analysis & Expected Results
Solubility Data Structure
Users should tabulate their generated data as follows. The "Reference Estimate" is derived

from pharmacopoeial standards [2].[5]

Temperature (K) Solubility (mg/mL)
Mole Fraction (

)
Status

293.15 (20°C) ~20.0 (Reference) ~6.57 Baseline

298.15 (25°C) Experimental Calc TBD

303.15 (30°C) Experimental Calc TBD

308.15 (35°C) Experimental Calc TBD

Note: To convert mg/mL (

) to mole fraction (

):

(Assuming dilute solution where

).

Thermodynamic Interpretation
Based on the behavior of similar aminopenicillins (e.g., Amoxicillin), we expect:

Endothermic Dissolution (

): Solubility will increase with temperature.

Positive Entropy (
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): Driven by the disruption of the water structure by the bulky zwitterion.

Positive Gibbs Energy (

): Reflecting the non-spontaneous nature of dissolving a "sparingly soluble" solid (requires
energy input/mixing).

Discussion: Solubility Mechanisms
The Zwitterionic Effect
Aspoxicillin contains a free amino group and a carboxylic acid. In water (pH ~4.8), it exists

primarily as a zwitterion.

Lattice Energy: High intermolecular forces (ionic interactions between

and

) in the crystal lattice resist dissolution.

Solvation: Water molecules must form structured cages around the hydrophobic phenyl and

heterocyclic rings, entropically penalizing dissolution.

Stability vs. Solubility Trade-off
While increasing pH to 7.0+ (forming the anionic salt) drastically increases solubility (>100

mg/mL), it exponentially increases the rate of

-lactam ring opening (hydrolysis).

Recommendation: For thermodynamic measurements, stick to pure water (autogenic pH).

For Formulation: If higher solubility is required, use a buffered system at pH 6.0–6.5, but

conduct rigorous stability testing.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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